[3-(5-Methyl-1,3-oxazol-4-yl)phenyl]methanol

• IUPAC Name: [3-(5-methyl-1,3-oxazol-4-yl)phenyl]methanol
• InChI: InChI=1S/C11H11NO2/c1-8-11(12-7-14-8)10-4-2-3-9(5-10)6-13/h2-5,7,13H,6H2,1H3
• InChI Key: CNUUYAOBXKUNEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CO1)C2=CC=CC(=C2)CO
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol

Description

[3-(5-Methyl-1,3-oxazol-4-yl)phenyl]methanol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [3-(5-Methyl-1,3-oxazol-4-yl)phenyl]methanol is not yet fully understood. However, it has been suggested that its anti-cancer activity may be due to its ability to induce apoptosis in cancer cells. It has also been shown to inhibit the activity of certain enzymes involved in inflammation and viral replication.
Biochemical and Physiological Effects:
Research on the biochemical and physiological effects of [3-(5-Methyl-1,3-oxazol-4-yl)phenyl]methanol is still in the early stages. However, it has been shown to have low toxicity in vitro, indicating that it may be safe for use in humans. It has also been shown to have moderate antioxidant activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using [3-(5-Methyl-1,3-oxazol-4-yl)phenyl]methanol in lab experiments is its low toxicity. This makes it a potentially safe compound to work with. However, its mechanism of action is not yet fully understood, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on [3-(5-Methyl-1,3-oxazol-4-yl)phenyl]methanol. One area of interest is in the development of new drugs for the treatment of cancer. Further research is needed to fully understand its mechanism of action and to identify potential targets for drug development. Additionally, its anti-inflammatory and anti-viral properties may make it a useful compound for the treatment of other diseases. Further research is also needed to explore its potential applications in other fields, such as materials science and catalysis.

Synthesis Methods

The synthesis of [3-(5-Methyl-1,3-oxazol-4-yl)phenyl]methanol involves the reaction of 3-(5-methyl-1,3-oxazol-4-yl)benzaldehyde with sodium borohydride in the presence of ethanol. This method has been reported to yield the desired compound in good yields and high purity.

Scientific Research Applications

[3-(5-Methyl-1,3-oxazol-4-yl)phenyl]methanol has been investigated for its potential applications in various fields of science. One of the primary areas of interest is in the development of new drugs. This compound has been shown to have potential as an anti-cancer agent, as it inhibits the growth of cancer cells in vitro. Additionally, it has been investigated for its anti-inflammatory and anti-viral properties.